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Introduction to Advanced Oxidation Processes
(AOPs)

Advanced Oxidation Processes (AOPs) are a class of chemical treatment procedures designed
to remove organic and inorganic materials from water and wastewater.[1][2] These processes
are distinguished by their in-situ generation of highly reactive hydroxyl radicals (*OH), which
are powerful, non-selective oxidizing agents.[1][3][4] The high oxidation potential of «OH
radicals allows for the rapid degradation of a wide range of recalcitrant organic compounds,
including pharmaceuticals, pesticides, and industrial dyes, into simpler, less harmful
substances like water, carbon dioxide, and inorganic salts.[5][6][7][8] AOPs are particularly
effective for treating effluents containing toxic or non-biodegradable materials that are resistant
to conventional treatment methods.[5][9][10]

The versatility of AOPs stems from the various methods available to generate hydroxyl radicals,
which can be broadly categorized into chemical, photochemical, and other physical processes.
[11][12] Common AOPs include Fenton and photo-Fenton processes, ozonation, UV/H20:2
treatment, and catalytic wet air oxidation.[1][13] The selection of an appropriate AOP depends
on factors such as the type and concentration of the contaminant, the water matrix, and
economic considerations.[14]

The Central Role of the Hydroxyl Radical (¢OH)
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The cornerstone of all AOPs is the production of the hydroxyl radical. With a high oxidation
potential, *OH can indiscriminately attack most organic molecules at near-diffusion-controlled

rates. This high reactivity is what makes AOPs so effective in breaking down persistent organic
pollutants.
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The Central Role of the Hydroxyl Radical in AOPs
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Fenton and Photo-Fenton Reaction Mechanisms
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UV/H202 Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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